N-{(3S*,4R*)-4-(4-methoxyphenyl)-1-[4-(methylthio)benzoyl]-3-pyrrolidinyl}acetamide

• IUPAC Name: N-[(3S,4R)-4-(4-methoxyphenyl)-1-(4-methylsulfanylbenzoyl)pyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C21H24N2O3S/c1-14(24)22-20-13-23(21(25)16-6-10-18(27-3)11-7-16)12-19(20)15-4-8-17(26-2)9-5-15/h4-11,19-20H,12-13H2,1-3H3,(H,22,24)/t19-,20+/m0/s1
• InChI Key: XMYVZFQUVGAWRT-VQTJNVASSA-N
• Canonical SMILES: CC(=O)NC1CN(CC1C2=CC=C(C=C2)OC)C(=O)C3=CC=C(C=C3)SC
• Isomeric SMILES: CC(=O)N[C@@H]1CN(C[C@H]1C2=CC=C(C=C2)OC)C(=O)C3=CC=C(C=C3)SC
• Molecular Formula: C21H24N2O3S
• Molecular Weight: 384.5 g/mol

Description

The compound "N-{(3S*,4R*)-4-(4-methoxyphenyl)-1-[4-(methylthio)benzoyl]-3-pyrrolidinyl}acetamide" is an example of a complex molecule with potential applications in various scientific and industrial fields due to its unique structure and properties. This compound, like others in its class, is synthesized through multi-step chemical processes and characterized by a range of techniques to understand its structure, reactivity, and physical and chemical properties.

Synthesis Analysis

The synthesis of complex molecules like "N-{(3S*,4R*)-4-(4-methoxyphenyl)-1-[4-(methylthio)benzoyl]-3-pyrrolidinyl}acetamide" often involves the formation of key functional groups and chiral centers, which require precise control over reaction conditions and selectivity. Techniques such as palladium-mediated synthesis have been employed for the efficient construction of similar molecules, showcasing the importance of catalysts in enhancing reaction rates and selectivity towards desired products (Hoareau & Scott, 2010).

Molecular Structure Analysis

The molecular structure of compounds similar to "N-{(3S*,4R*)-4-(4-methoxyphenyl)-1-[4-(methylthio)benzoyl]-3-pyrrolidinyl}acetamide" is characterized using techniques like X-ray crystallography, which provides detailed information about the arrangement of atoms within the molecule and the spatial orientation of its functional groups. This information is crucial for understanding the compound's reactivity and interaction with biological targets (Davis & Healy, 2010).

Chemical Reactions and Properties

The chemical reactivity of "N-{(3S*,4R*)-4-(4-methoxyphenyl)-1-[4-(methylthio)benzoyl]-3-pyrrolidinyl}acetamide" involves its functional groups participating in various chemical reactions, such as nucleophilic substitutions, additions, and condensation reactions. These reactions can alter the compound's structure and properties, making it suitable for specific applications (Krajewski et al., 1992).

Physical Properties Analysis

The physical properties of a compound, including melting point, boiling point, solubility, and crystalline structure, are influenced by its molecular structure. The presence of specific functional groups, such as the acetamide moiety, affects these properties and can be tailored for particular uses, such as pharmaceuticals or materials science (Pedroso et al., 2020).

Chemical Properties Analysis

The chemical properties of "N-{(3S*,4R*)-4-(4-methoxyphenyl)-1-[4-(methylthio)benzoyl]-3-pyrrolidinyl}acetamide" are defined by its reactivity towards other chemicals, stability under various conditions, and ability to undergo specific reactions. These properties are crucial for the compound's functionality in chemical syntheses, biological activity, and material applications. Understanding these properties requires detailed analytical studies and theoretical calculations to predict behavior and interactions (Vinayak et al., 2014).

Scientific Research Applications

Synthesis and Biological Activities

• A study discussed the synthesis of analogues with potential anticancer activity. This highlights the synthetic versatility of related compounds and their relevance in medicinal chemistry for developing new therapeutics (Su et al., 1986).

Chemical Synthesis Techniques

• Research on "1-Bis(methoxy)-4-bis(methylthio)-3-buten-2-one" showcases the utility of related compounds in the efficient synthesis of heterocycles, indicating the importance of such compounds in organic synthesis (Mahata et al., 2003).

Pharmacological Applications

• Another study elaborated on the acetamide moiety's presence in many natural and pharmaceutical products, suggesting that related compounds could be useful in synthesizing new drugs with improved therapeutic profiles (Sakai et al., 2022).

Green Chemistry Applications

• The green synthesis of "N-(3-Amino-4-methoxyphenyl)acetamide" using novel catalysts points towards the environmental benefits of using related compounds in industrial processes, emphasizing the shift towards more sustainable chemical syntheses (Zhang, 2008).